Cas no 2172187-81-2 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• CAS No: 2172187-81-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6289499
• PubChem ID: 165552480
• Update Time: 2025-05-23

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• EN300-1480346
• 2172187-81-2
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(14-26(31)32)28-25(30)15-18-8-2-7-13-24(18)29-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ZAXZHMXJMDCSCZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(NC(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid

Comprehensive Overview of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS No. 2172187-81-2)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid, with the CAS number 2172187-81-2, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for Fmoc-protected building blocks due to their pivotal role in drug discovery and bioconjugation applications.

The molecular structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid features a cyclohexyl backbone coupled with a butanoic acid moiety, making it a versatile scaffold for designing peptide mimetics and small-molecule therapeutics. Its CAS No. 2172187-81-2 is often referenced in patent literature and academic journals focusing on peptide-based drug development. Given the rising interest in targeted therapies and precision medicine, this compound has garnered attention for its potential in modulating protein-protein interactions and enzyme inhibition.

In the context of green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly alternatives for peptide coupling reagents and protecting groups. The Fmoc strategy, exemplified by this compound, remains a gold standard due to its mild deprotection conditions and compatibility with automated synthesizers. Searches for Fmoc-amino acid derivatives and peptide synthesis optimization often highlight the need for high-purity intermediates like 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid to minimize side reactions and improve yield.

Another trending topic linked to this compound is its application in bioconjugation techniques, particularly in antibody-drug conjugates (ADCs) and prodrug design. The carboxylic acid terminus allows for facile conjugation to biomolecules, addressing search queries related to site-specific modification and click chemistry. With the growing demand for personalized therapeutics, the role of such custom synthons in creating tailored drug candidates cannot be overstated.

From a commercial perspective, suppliers and manufacturers of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid emphasize its >95% purity, as validated by HPLC and NMR, to meet the stringent requirements of GMP-compliant production. This aligns with frequent searches for high-quality peptide reagents and scalable synthetic routes. Additionally, the compound’s stability under ambient conditions makes it a practical choice for global logistics, a point often raised in discussions about supply chain resilience in the pharmaceutical industry.

In summary, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS No. 2172187-81-2) represents a critical tool in modern drug discovery, bridging the gap between peptide chemistry and innovative therapeutic modalities. Its relevance to biopharmaceutical trends, coupled with its technical advantages, ensures its continued prominence in both academic and industrial research.